Cas no 2172166-45-7 (7-chloro-3-(2-methylpropyl)quinoline-4-carboxylic acid)

• Product Name: 7-chloro-3-(2-methylpropyl)quinoline-4-carboxylic acid
• CAS No: 2172166-45-7
• MF: C₁₄H₁₄ClNO₂
• MW: 263.719462871552
• CID: 6320643
• PubChem ID: 165833503
• Update Time: 2025-10-29

7-chloro-3-(2-methylpropyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-(2-methylpropyl)quinoline-4-carboxylic acid
• EN300-1581933
• 2172166-45-7

• Inchi： 1S/C14H14ClNO2/c1-8(2)5-9-7-16-12-6-10(15)3-4-11(12)13(9)14(17)18/h3-4,6-8H,5H2,1-2H3,(H,17,18)
• InChI Key： DMYNFVLOOYUXHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=CC(=C2C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 263.0713064g/mol
• Monoisotopic Mass: 263.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 7-chloro-3-(2-methylpropyl)quinoline-4-carboxylic acid

Comprehensive Overview of 7-chloro-3-(2-methylpropyl)quinoline-4-carboxylic acid (CAS No. 2172166-45-7)

7-chloro-3-(2-methylpropyl)quinoline-4-carboxylic acid (CAS No. 2172166-45-7) is a specialized quinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the broader class of heterocyclic compounds, which are widely studied for their diverse biological activities. The presence of a chloro substituent at the 7-position and a 2-methylpropyl group at the 3-position enhances its structural uniqueness, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for quinoline-based compounds has surged due to their applications in treating infectious diseases, inflammation, and even cancer. Researchers are particularly interested in 7-chloro-3-(2-methylpropyl)quinoline-4-carboxylic acid for its potential as a bioactive scaffold. Its carboxylic acid functional group allows for further derivatization, enabling the synthesis of novel analogs with improved pharmacokinetic properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of CAS No. 2172166-45-7 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to optimize yield and purity. These methods cater to the increasing need for green chemistry practices, a hot topic in modern pharmaceutical manufacturing. The compound's high purity grade (>98%) makes it suitable for preclinical studies and high-throughput screening.

From an industrial perspective, 7-chloro-3-(2-methylpropyl)quinoline-4-carboxylic acid is gaining attention as a key intermediate in the production of small-molecule therapeutics. Its compatibility with automated synthesis platforms addresses the demand for scalable and cost-effective drug development processes. Additionally, its lipophilic nature and moderate solubility profile make it a candidate for formulation studies, particularly in oral drug delivery systems—a frequently searched topic in pharmaceutical forums.

Analytical characterization of this compound involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with regulatory standards. The rise of AI-driven drug discovery has further amplified interest in such compounds, as they serve as valuable datasets for machine learning models predicting molecular properties. This intersection of chemistry and technology resonates with current searches on computational chemistry tools and cheminformatics.

In agrochemical applications, 7-chloro-3-(2-methylpropyl)quinoline-4-carboxylic acid demonstrates potential as a pesticide precursor, aligning with the global push for sustainable crop protection solutions. Its structural motifs are being investigated for plant growth regulation and disease resistance, topics frequently queried in agricultural research databases. The compound's stability under environmental conditions adds to its appeal for formulation development in this sector.

Safety assessments indicate that proper handling procedures should be followed, as with all fine chemicals. However, its classification falls outside restricted categories, making it accessible for legitimate research purposes. Storage recommendations typically suggest ambient conditions in light-resistant containers to maintain stability—a practical consideration often overlooked in search queries but critical for laboratory practice.

The patent landscape surrounding quinoline-4-carboxylic acid derivatives shows increasing activity, particularly in jurisdictions with robust pharmaceutical industries. This trend reflects the compound's commercial viability and the broader market for specialty chemicals. Researchers frequently search for intellectual property status of such compounds, underscoring the importance of this information in the introduction.

Looking ahead, 7-chloro-3-(2-methylpropyl)quinoline-4-carboxylic acid is poised to remain relevant in multiple research domains. Its versatility as a chemical building block and alignment with drug discovery trends ensure sustained interest. As the scientific community continues to explore targeted therapies and precision agriculture, this compound's role in facilitating breakthroughs is likely to expand, answering many of the questions currently dominating academic and industrial search trends.